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Compound of Interest

Compound Name: Rsk4-IN-1

Cat. No.: B12429727

Essential Safety and Handling Guide for Rsk4-IN-1

This document provides immediate and essential safety, handling, and disposal information for
Rsk4-IN-1, a potent inhibitor of the RSK4 (Ribosomal S6 Kinase 4). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Rsk4-IN-1 is presented below.

Property Value Reference
Molecular Formula C19H20F2N403 [1]
Molecular Weight 390.38 g/mol [1]

Not specified in the provided
CAS Number

results

Not specified in the provided
Appearance

results
Purity 98.63% [2]
ICso for RSK4 9.5 nM [2]
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Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following personal protective equipment
must be worn at all times when handling Rsk4-IN-1.[1]

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective, chemical-resistant gloves.
Body Protection Impervious clothing, such as a lab coat.

_ _ A suitable respirator should be used if ventilation
Respiratory Protection o _
is inadequate or if dust/aerosols are generated.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Rsk4-IN-1 and to prevent
accidental exposure.

Handling:

¢ Avoid contact with skin and eyes.[1]

Avoid inhalation of dust or aerosols.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Storage:

o Store in a tightly sealed container.[1]
o Keep in a cool, well-ventilated area.[1]

e Protect from direct sunlight and sources of ignition.[1]
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o Recommended storage temperatures:
o Powder: -20°C[1]

o In solvent: -80°CJ[1]

Emergency Procedures

In the event of an emergency, follow these first-aid and spill-response procedures.

First-Aid Measures:

Exposure Route Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) )

the upper and lower eyelids. Seek medical

attention.[1]

Remove contaminated clothing and rinse the
Skin Contact affected skin area thoroughly with water. Seek

medical attention if irritation persists.[1]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
attention.[1]

If swallowed, call a poison control center or
) doctor immediately for treatment advice. Rinse
Ingestion

mouth with water. Do not induce vomiting unless

instructed to do so by medical personnel.[1]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment as outlined above.[1]
Evacuate personnel from the area.

e Environmental Precautions: Prevent the material from entering drains or waterways.[1]
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e Containment and Cleanup: For spills, absorb the material with an inert, non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a
suitable container for disposal.[1] Clean the spill area with a suitable solvent and then wash

with soap and water.

Disposal Plan

Dispose of Rsk4-IN-1 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[1] It is recommended to use a licensed
professional waste disposal service. Do not allow the chemical to enter the environment.[1]

Signaling Pathway and Experimental Workflow

Rsk4 is a serine/threonine kinase that functions downstream of the Ras-MAPK/ERK signaling
pathway.[3][4][5] Its role in cancer is complex and can be context-dependent, acting as either a
tumor promoter or suppressor.[5][6][7][8]

Rsk4 Signaling Pathway

The following diagram illustrates the position of Rsk4 within the MAPK/ERK signaling cascade.
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Caption: The MAPK/ERK signaling cascade leading to the activation of RSK4.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12429727?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Experimental Workflow for Handling Rsk4-IN-1

The following diagram outlines a typical workflow for handling Rsk4-IN-1 in a research setting.
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Caption: A procedural workflow for the safe handling of Rsk4-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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